Cas no 1803921-50-7 (3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1803921-50-7
• MF: C₇H₃F₃IN₃O
• MW: 329.01790356636
• CID: 4911164
• Update Time: 2025-06-07

3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3IN3O/c8-7(9,10)15-5-1-3(13)4(2-12)14-6(5)11/h1H,13H2
• InChI Key： ZZOAVQBNCGISNW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C#N)N=1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1803921-50-7)

3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1803921-50-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine core substituted with amino, cyano, iodo, and trifluoromethoxy functional groups, exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Its molecular structure combines electron-withdrawing and electron-donating groups, making it a versatile intermediate for designing novel bioactive molecules.

The growing interest in 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine is driven by its relevance in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their potential as antimicrobial agents, given the urgent need for new antibiotics. Additionally, its trifluoromethoxy group enhances lipophilicity, a critical factor in improving the bioavailability of pharmaceutical compounds. This aligns with the current trend of optimizing drug candidates for better pharmacokinetic properties.

In the realm of agrochemicals, 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine serves as a key building block for developing next-generation pesticides and herbicides. The cyano and iodo substituents contribute to its reactivity, enabling the synthesis of compounds with targeted action against pests while minimizing environmental impact. This is particularly relevant as the industry shifts toward greener and more sustainable solutions. The compound’s ability to act as a precursor for fluorescent dyes and electronic materials further expands its utility in high-tech applications.

From a synthetic chemistry perspective, CAS No. 1803921-50-7 presents intriguing opportunities for catalysis and cross-coupling reactions. The presence of the iodo group facilitates palladium-catalyzed transformations, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceutical intermediates and functional materials, making this compound a valuable asset in modern synthetic laboratories.

The stability and storage conditions of 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine are frequently discussed topics among researchers. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain its integrity. Its solubility profile, particularly in organic solvents like DMF and DMSO, makes it suitable for a wide range of experimental setups. These practical considerations are essential for ensuring reproducibility in research and industrial applications.

In conclusion, 3-Amino-2-cyano-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1803921-50-7) stands out as a multifaceted compound with broad applicability across scientific disciplines. Its structural features and reactivity make it a cornerstone for innovation in drug development, agrochemical design, and advanced materials. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.